Cas no 39494-12-7 (Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-)

• Product Name: Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-
• CAS No: 39494-12-7
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 312208
• PubChem ID: 236739
• Update Time: 2025-04-19

Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-
• 3-chloro-N-(4-chloro-2-methylphenyl)propanamide
• 3-CHLORO-N-(4-CHLORO-2-METHYL-PHENYL)PROPANAMIDE
• 3-chloro-propionic acid-(4-chloro-2-methyl-anilide)
• 3-Chlor-propionsaeure-(4-chlor-2-methyl-anilid)
• AC1L5X9X
• AC1Q3LP9
• AR-1F2723
• NSC39583
• 39494-12-7
• NSC-39583
• DTXSID00284888
• AKOS000192747

• Inchi： 1S/C10H11Cl2NO/c1-7-6-8(12)2-3-9(7)13-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： WTIBWAVBYMIFCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC(CCCl)=O

Computed Properties

• Exact Mass: 231.02200
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.28880